Cas no 1805388-71-9 (6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid)
6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid
-
- Inchi: 1S/C8H3F2IN2O2/c9-7(10)6-5(11)4(8(14)15)1-3(2-12)13-6/h1,7H,(H,14,15)
- InChI Key: RENPKCSSJSDPIG-UHFFFAOYSA-N
- SMILES: IC1=C(C(=O)O)C=C(C#N)N=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 1.7
- Topological Polar Surface Area: 74
6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042187-1g |
6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid |
1805388-71-9 | 97% | 1g |
$1,549.60 | 2022-04-01 |
6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid
Introduction to 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1805388-71-9)
6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1805388-71-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and an iodine substituent, offers a wide range of applications in the development of novel therapeutic agents and chemical probes.
The cyano group in 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid is a key functional group that imparts significant electronic and steric properties to the molecule. The presence of this group can enhance the compound's reactivity and stability, making it an attractive building block for the synthesis of complex molecules. Additionally, the cyano group can be readily converted into other functional groups, such as amides or carboxylic acids, through various chemical transformations.
The difluoromethyl moiety is another critical feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl group can influence the lipophilicity and bioavailability of the molecule, making it particularly useful in the design of drugs with optimized pharmacological profiles. Recent studies have shown that fluorinated compounds can also exhibit improved binding affinities to biological targets, enhancing their therapeutic potential.
The iodine substituent in 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid provides additional versatility in terms of synthetic manipulation. Iodine is a valuable leaving group in various organic reactions, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The iodine substituent can be readily replaced with other functional groups or used as a handle for further derivatization, expanding the range of possible applications for this compound.
In the context of medicinal chemistry, 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has shown promise as a starting material for the development of novel inhibitors targeting various biological pathways. For instance, recent research has focused on its potential as an inhibitor of kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The unique combination of functional groups in this compound allows for fine-tuning of its interactions with target proteins, potentially leading to more selective and potent inhibitors.
Beyond its use in drug discovery, 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has also found applications in chemical biology. Chemical probes derived from this compound can be used to study protein function and interactions within living cells. By incorporating specific functional groups or labels, researchers can gain insights into the mechanisms underlying various biological processes and diseases.
The synthesis of 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid typically involves a series of well-established organic reactions. One common approach involves the reaction of 2-bromoacetamide with difluoroacetic acid to form the difluoromethylated intermediate, followed by cyclization to form the pyridine ring. The subsequent introduction of the cyano and iodine groups can be achieved through selective substitution reactions. The robustness and scalability of these synthetic routes make it feasible to produce this compound on both laboratory and industrial scales.
In conclusion, 6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1805388-71-9) is a highly functionalized compound with significant potential in medicinal chemistry and chemical biology. Its unique combination of functional groups provides a versatile platform for the development of novel therapeutic agents and chemical probes. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern pharmaceutical research.
1805388-71-9 (6-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)